Ethyl 1-(chlorosulfonyl)pyrrolidine-2-carboxylate

• IUPAC Name: ethyl 1-chlorosulfonylpyrrolidine-2-carboxylate
• InChI: InChI=1S/C7H12ClNO4S/c1-2-13-7(10)6-4-3-5-9(6)14(8,11)12/h6H,2-5H2,1H3
• InChI Key: WCUNTJWGGDSJPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN1S(=O)(=O)Cl
• Molecular Formula: C7H12ClNO4S
• Molecular Weight: 241.69 g/mol
• CAS RN: 1028366-95-1

Description

Ethyl 1-(chlorosulfonyl)pyrrolidine-2-carboxylate is a chemical compound with the empirical formula C₇H₁₂ClNO₄S. Its molecular weight is approximately 241.69 g/mol. Unfortunately, detailed analytical data for this compound is not available from Sigma-Aldrich, which provides it as part of a collection of unique chemicals for early discovery researchers.

Scientific Research Applications

Synthesis of Highly Functionalized Tetrahydropyridines

Ethyl 1-(chlorosulfonyl)pyrrolidine-2-carboxylate has been applied in chemical synthesis, notably in an expedient phosphine-catalyzed [4 + 2] annulation process. This method utilizes Ethyl 2-methyl-2,3-butadienoate as a 1,4-dipole synthon to undergo annulation with N-tosylimines, leading to the production of ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates in excellent yields with complete regioselectivity. This synthesis demonstrates the compound's utility in creating complex molecules with high diastereoselectivities, expanding the reaction scope significantly (Xue-Feng Zhu, J. Lan, O. Kwon, 2003).

Intermediate for Pesticide Synthesis

Another important application is its role as an intermediate in the synthesis of pesticides, such as chlorantraniliprole. Research has highlighted an expedient route for the synthesis of Ethyl 2-(3-chloro-2-yl)-5-hydroxy-pyrazole-3-carboxylate, a key intermediate in this process. The methodology described utilizes 2,3-dichloropyridine, showcasing the compound's significance in creating agriculturally important chemicals with a simple, solvent-free hydrazinolysis process (Yeming Ju, 2014).

Development of Antibacterial Agents

This compound has also been utilized in the development of new antibacterial agents. A notable study synthesized a series of 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids from ethyl 5-methyl(or 5H)-2-aminopyrrole-3-carboxylate, with one compound demonstrating in vitro antibacterial activity. This illustrates the compound's potential in the pharmaceutical field for creating new treatments (E. Toja, J. Kettenring, B. Goldstein, G. Tarzia, 1986).

Crystal Engineering

Moreover, this compound contributes to the field of crystal engineering. The synthesis and self-assembly of pyrrole-2-carboxylates have led to the discovery of a novel supramolecular synthon of the pyrrole-2-carbonyl dimer, demonstrating robustness in density functional calculation. This finding is expected to significantly impact self-assembly and crystal engineering practices (Zhenming Yin, Zucheng Li, 2006).